Cas no 70070-32-5 (5-Bromo-3-methyl-1H-indole-2-carboxylic Acid)
70070-32-5 structure
Product Name:5-Bromo-3-methyl-1H-indole-2-carboxylic Acid
CAS No:70070-32-5
MF:C10H8BrNO2
MW:254.080021858215
MDL:MFCD01366202
CID:547941
PubChem ID:930306
Update Time:2025-04-19
5-Bromo-3-methyl-1H-indole-2-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-2-carboxylicacid, 5-bromo-3-methyl-
- 5-bromo-3-methyl-1H-indole-2-carboxylic acid
- 5-Brom-3-methyl-indol-2-carbonsaeure
- 5-bromo-3-methyl-indole-2-carboxylic acid
- AC1LIFIH
- BB_SC-0600
- CTK2H5452
- Oprea1_063438
- STL245058
- SureCN3095750
- BBL029361
- 5-bromo-3-methyl-1H-indole-2-carboxylicAcid
- DB-012250
- SCHEMBL3095750
- DTXSID60358993
- 70070-32-5
- 5-Bromo-3-methyl-1H-indole-2-carboxylic acid, AldrichCPR
- V6V
- MFCD01366202
- CS-0113080
- ALBB-014500
- AS-66648
- 1H-Indole-2-carboxylic acid, 5-bromo-3-methyl-
- SY322793
- AKOS005174863
- 5-Bromo-3-methyl-1H-indole-2-carboxylic Acid
-
- MDL： MFCD01366202
- Inchi： 1S/C10H8BrNO2/c1-5-7-4-6(11)2-3-8(7)12-9(5)10(13)14/h2-4,12H,1H3,(H,13,14)
- InChI Key： YUMRTSLYUVLHQK-UHFFFAOYSA-N
- SMILES： BrC1C=CC2=C(C=1)C(C)=C(C(=O)O)N2
Computed Properties
- Exact Mass: 252.97384
- Monoisotopic Mass: 252.97384g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 53.1Ų
Experimental Properties
- Density: 1.730
- PSA: 53.09
5-Bromo-3-methyl-1H-indole-2-carboxylic Acid Security Information
- Hazard Category Code： 22
-
Hazardous Material Identification：
- HazardClass：IRRITANT
5-Bromo-3-methyl-1H-indole-2-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TV060-250mg |
5-Bromo-3-methyl-1H-indole-2-carboxylic Acid |
70070-32-5 | 95+% | 250mg |
1383CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TV060-1g |
5-Bromo-3-methyl-1H-indole-2-carboxylic Acid |
70070-32-5 | 95+% | 1g |
1512.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TV060-100mg |
5-Bromo-3-methyl-1H-indole-2-carboxylic Acid |
70070-32-5 | 95+% | 100mg |
661CNY | 2021-05-07 | |
| Chemenu | CM258130-1g |
5-Bromo-3-methyl-1H-indole-2-carboxylic acid |
70070-32-5 | 95% | 1g |
$302 | 2021-08-18 | |
| Chemenu | CM258130-5g |
5-Bromo-3-methyl-1H-indole-2-carboxylic acid |
70070-32-5 | 95% | 5g |
$853 | 2021-08-18 | |
| TRC | B815975-10mg |
5-Bromo-3-methyl-1H-indole-2-carboxylic Acid |
70070-32-5 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B815975-50mg |
5-Bromo-3-methyl-1H-indole-2-carboxylic Acid |
70070-32-5 | 50mg |
$ 95.00 | 2022-06-06 | ||
| TRC | B815975-100mg |
5-Bromo-3-methyl-1H-indole-2-carboxylic Acid |
70070-32-5 | 100mg |
$ 160.00 | 2022-06-06 | ||
| Matrix Scientific | 064204-500mg |
5-Bromo-3-methyl-1H-indole-2-carboxylic acid, 95% |
70070-32-5 | 95% | 500mg |
$288.00 | 2023-09-09 | |
| Matrix Scientific | 064204-1g |
5-Bromo-3-methyl-1H-indole-2-carboxylic acid, 95% |
70070-32-5 | 95% | 1g |
$466.00 | 2023-09-09 |
5-Bromo-3-methyl-1H-indole-2-carboxylic Acid Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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